3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione

• IUPAC Name: 3-cyclohexyl-6-(4-ethoxyanilino)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C18H23N3O3/c1-2-24-15-10-8-13(9-11-15)19-16-12-17(22)21(18(23)20-16)14-6-4-3-5-7-14/h8-12,14,19H,2-7H2,1H3,(H,20,23)
• InChI Key: ALJWFPOBRKFJFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=CC(=O)N(C(=O)N2)C3CCCCC3
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione (abbreviated as CEPTPD) is an organic compound that has been studied extensively in recent years. CEPTPD is a synthetic compound, and it has been found to have various biochemical and physiological effects.

Scientific Research Applications

3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione has been studied extensively in recent years due to its potential applications in the field of medicinal chemistry. It has been found to have various biochemical and physiological effects, and it has been studied as a potential treatment for a variety of diseases and conditions. 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been studied as a potential drug delivery system, as it has been found to be an effective vehicle for the delivery of drugs to target tissues.

Mechanism of Action

The mechanism of action of 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione is not yet fully understood. However, it is known that 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione binds to a variety of proteins in the body, including enzymes and receptors. This binding is thought to be responsible for the biochemical and physiological effects of 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione.
Biochemical and Physiological Effects
3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione has been found to have various biochemical and physiological effects. It has been found to inhibit the enzyme monoamine oxidase, which is responsible for the breakdown of neurotransmitters such as dopamine and serotonin. This inhibition has been found to be responsible for the antidepressant and anxiolytic effects of 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione. 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been found to increase the levels of the neurotransmitter glutamate, which is involved in the regulation of memory and learning.

Advantages and Limitations for Lab Experiments

There are several advantages to using 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione in laboratory experiments. 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione is a synthetic compound, and it is relatively easy to synthesize in the laboratory. It is also relatively stable, and it has a long shelf life. Furthermore, 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione is non-toxic and does not have any significant side effects. However, there are some limitations to using 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione in laboratory experiments. 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione is not water soluble, and it can be difficult to dissolve in aqueous solutions. Additionally, 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione is not very soluble in organic solvents, and it can be difficult to obtain a high concentration of 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione in solution.

Future Directions

There are a number of potential future directions for research involving 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione. One potential direction is to further investigate its mechanism of action. In particular, more research is needed to better understand how 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione binds to proteins and how this binding is responsible for its biochemical and physiological effects. Additionally, more research is needed to investigate the potential therapeutic applications of 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione. Furthermore, more research is needed to investigate the potential of 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione as a drug delivery system. Finally, more research is needed to investigate the potential toxicity of 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione and the potential side effects of long-term use.

Synthesis Methods

3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione is synthesized by a two-step process. The first step involves the reaction of cyclohexyl bromide with 4-ethoxyphenyl amine in the presence of a base. This reaction results in the formation of the cyclohexyl amine intermediate. The second step involves the reaction of the cyclohexyl amine intermediate with 1,2,3,4-tetrahydropyrimidine-2,4-dione in the presence of a base. This reaction results in the formation of the 3-cyclohexyl-6-[(4-ethoxyphenyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione.